Cas no 337920-89-5 (Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate)

• Product Name: Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate
• CAS No: 337920-89-5
• MDL: MFCD00243375
• CID: 4646689
• Update Time: 2025-08-05

Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

• MDL： MFCD00243375

Additional information on Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo[1,2-c]1,3thiazole-6,7-dicarboxylate

The compound Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo[1,2-c]1,3thiazole-6,7-dicarboxylate (CAS No. 337920-89-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolothiazole derivatives, which are known for their unique biological activities and potential applications in drug discovery. The molecule's structure incorporates a pyrrolothiazole ring system substituted with a 3-fluorophenyl group and two methyl ester groups at the 6 and 7 positions. These structural features contribute to its intriguing chemical properties and biological functionalities.

Recent studies have highlighted the importance of pyrrolothiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, researchers have explored the potential of Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo[1,2-c]1,3thiazole-6,7-dicarboxylate as a lead compound for the development of novel anti-inflammatory agents. The presence of the fluorine atom in the aromatic ring enhances the molecule's lipophilicity and stability, making it an ideal candidate for further pharmacological investigations.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis. The pyrrolothiazole core is often employed as a scaffold for constructing more complex molecules with enhanced bioavailability and efficacy. Recent advancements in synthetic methodologies have enabled chemists to efficiently synthesize this compound using multi-component reactions and catalytic processes. These techniques not only improve the yield but also ensure the scalability of production for potential commercial applications.

The dicarboxylate functionality of Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo[1,2-c]1,3thiazole-6,7-dicarboxylate plays a crucial role in its chemical reactivity. The ester groups can undergo various transformations, such as hydrolysis or nucleophilic substitution, to generate derivatives with tailored properties. This versatility makes the compound a valuable building block in organic synthesis. For example, researchers have utilized this compound to develop bioconjugates for targeted drug delivery systems.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. Furthermore, computational studies using density functional theory (DFT) have been conducted to investigate the electronic properties and reactivity of Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo[1,2-c]1,3thiazole-6,7-dicarboxylate at the quantum mechanical level.

In conclusion, Dimethyl 5-(3-fluorophenyl)-1H-pyrrolo[1,2-c]1,3thiazole-6,7-dicarboxylate (CAS No. 337920-89-5) stands out as a promising molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and chemical synthesis efforts. As research continues to unfold its full potential, this compound is expected to contribute significantly to the development of innovative therapeutic agents and advanced materials.